![molecular formula C11H15NO B2758163 8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline CAS No. 89445-81-8](/img/structure/B2758163.png)
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline
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Overview
Description
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline is a chemical compound with the molecular formula C11H15NO and a molecular weight of 177.24 . It is used for research purposes .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroquinoline analogs, which include 8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline, has been described in various studies . The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent .Molecular Structure Analysis
The molecular structure of 8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline is represented by the InChI code1S/C11H15NO/c1-8-6-7-12-11-9 (8)4-3-5-10 (11)13-2/h3-5,8,12H,6-7H2,1-2H3
. Physical And Chemical Properties Analysis
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline is a liquid at room temperature .Scientific Research Applications
Medicinal Chemistry
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline is a type of 1,2,3,4-tetrahydroisoquinoline (THIQ) analog . THIQ analogs, both natural and synthetic, have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . This makes them an important class of compounds in medicinal chemistry.
Drug Development
The structure of 8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline allows it to be used in the development of new drugs. For instance, it has been used in the synthesis of a potent and selective BET inhibitor for the treatment of acute myeloid leukemia (AML) .
Domino Reactions in Synthesis
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline can be synthesized using domino reactions . Domino reactions, also known as tandem or cascade reactions, are highly effective strategies for the synthesis of bioactive natural products and pharmaceutical agents . They enable chemists to perform complex synthetic conversions with high efficiency using simple starting materials .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that tetrahydroquinolines, a class of compounds to which this molecule belongs, have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Mode of Action
Related compounds in the tetrahydroquinoline class have been reported to interact with their targets, leading to changes in cellular processes .
Result of Action
Related tetrahydroquinoline compounds have been reported to exert diverse biological activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline . These factors can include pH, temperature, presence of other molecules, and more.
properties
IUPAC Name |
8-methoxy-4-methyl-1,2,3,4-tetrahydroquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-8-6-7-12-11-9(8)4-3-5-10(11)13-2/h3-5,8,12H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUNLJCWLGKBGBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC2=C1C=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxy-4-methyl-1,2,3,4-tetrahydroquinoline |
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